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Introduction
Pik-III is a potent and selective inhibitor of Vps34 (Vacuolar protein sorting 34), the catalytic

subunit of the class III phosphoinositide 3-kinase (PI3K-III).[1] Vps34 plays a crucial role in the

initiation of autophagy, a cellular process responsible for the degradation of damaged

organelles and proteins. By inhibiting Vps34, Pik-III effectively blocks the autophagic process,

making it a valuable tool for investigating the role of autophagy in cancer biology and a

potential therapeutic agent.[1] This document provides detailed application notes and protocols

for the use of Pik-III in various cancer research models.

Mechanism of Action
Pik-III selectively inhibits the lipid kinase activity of Vps34, which is responsible for

phosphorylating phosphatidylinositol (PI) to generate phosphatidylinositol 3-phosphate (PI3P).

PI3P is essential for the recruitment of autophagy-related proteins to the phagophore, the

precursor to the autophagosome. Inhibition of Vps34 by Pik-III prevents the formation of

autophagosomes and subsequent lysosomal degradation of cellular components.[1]
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The following table summarizes the known inhibitory concentrations (IC50) of Pik-III against its

primary target and in various cell lines. Researchers should note that the potency of Pik-III can

vary between different cell lines and experimental conditions.

Target/Cell Line Assay Type IC50 Value (µM) Reference

Vps34 Cell-free assay 0.018 [1]

PI(3)Kδ Cell-free assay 1.2 [1]

U2OS Functional assay 0.012 [1]

DLD1 Functional assay 1 - 10 [1]

Note: Comprehensive IC50 data for Pik-III across a wide panel of cancer cell lines is not readily

available in the public domain. Researchers are advised to determine the IC50 for their specific

cell line of interest empirically.

Mandatory Visualizations
Signaling Pathway of Pik-III Action

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b610108?utm_src=pdf-body
https://www.benchchem.com/product/b610108?utm_src=pdf-body
https://www.selleckchem.com/products/pik-iii.html
https://www.selleckchem.com/products/pik-iii.html
https://www.selleckchem.com/products/pik-iii.html
https://www.selleckchem.com/products/pik-iii.html
https://www.benchchem.com/product/b610108?utm_src=pdf-body
https://www.benchchem.com/product/b610108?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pik-III Inhibition of Autophagy

Pik-III

Vps34 (PI3K-III)

Inhibits

PI3P

Phosphorylates

PI

Autophagosome Formation

Initiates

Autophagy

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b610108?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610108?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Pik-III inhibits the Vps34-mediated production of PI3P, a critical step in the initiation of

autophagy.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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